Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C11H11ClN2O B183477 2-[(7-Chloroquinolin-4-yl)amino]ethanol CAS No. 91066-18-1

2-[(7-Chloroquinolin-4-yl)amino]ethanol

Cat. No. B183477
CAS RN: 91066-18-1
M. Wt: 222.67 g/mol
InChI Key: RSYOSUMAMNFKSM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US07947701B2

Procedure details

A mixture of 4,7-dichloroquinoline (50.0 g, 252 mmol) and of 2-aminoethanol (46.26 g, 757 mmol) is heated, with magnetic stirring, at 150° C. for 15 min and then at 185° C. for 30 min. After returning to ambient temperature, the solid is suspended in 250 ml of a 10%, w/v, aqueous sodium hydroxide solution. The precipitate obtained is filtered off through sintered glass, washed with water and then brought to reflux in 125 ml of methanol for 15 min. After returning to ambient temperature, the precipitate is filtered off through sintered glass, washed with 3 times 40 ml of methanol and then dried under vacuum. The product 5 is obtained in the form of a white powder: 52.28 g (yield=93%).
Name
4,7-dichloroquinoline
Quantity
50 g
Type
reactant
Reaction Step One
Name
2-aminoethanol
Quantity
46.26 g
Type
reactant
Reaction Step Two
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
product 5
Yield
93%

Identifiers

REACTION_CXSMILES
Cl[C:2]1[C:11]2[C:6](=[CH:7][C:8]([Cl:12])=[CH:9][CH:10]=2)[N:5]=[CH:4][CH:3]=1.[NH2:13][CH2:14][CH2:15][OH:16].[OH-].[Na+]>>[Cl:12][C:8]1[CH:7]=[C:6]2[C:11]([C:2]([NH:13][CH2:14][CH2:15][OH:16])=[CH:3][CH:4]=[N:5]2)=[CH:10][CH:9]=1 |f:2.3|

Inputs

Step One
Name
4,7-dichloroquinoline
Quantity
50 g
Type
reactant
Smiles
ClC1=CC=NC2=CC(=CC=C12)Cl
Step Two
Name
2-aminoethanol
Quantity
46.26 g
Type
reactant
Smiles
NCCO
Step Three
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[Na+]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
After returning to ambient temperature
CUSTOM
Type
CUSTOM
Details
The precipitate obtained
FILTRATION
Type
FILTRATION
Details
is filtered off through sintered glass
WASH
Type
WASH
Details
washed with water
TEMPERATURE
Type
TEMPERATURE
Details
to reflux in 125 ml of methanol for 15 min
Duration
15 min
CUSTOM
Type
CUSTOM
Details
After returning to ambient temperature
FILTRATION
Type
FILTRATION
Details
the precipitate is filtered off through sintered glass
WASH
Type
WASH
Details
washed with 3 times 40 ml of methanol
CUSTOM
Type
CUSTOM
Details
dried under vacuum

Outcomes

Product
Details
Reaction Time
 30 min
Name
product 5
Type
product
Smiles
ClC1=CC=C2C(=CC=NC2=C1)NCCO
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 93%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.